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Introduction

2,3-dimercapto-1-propanesulfonic acid (DMPS) is a chelating agent utilized in assessing the

body burden of heavy metals, particularly mercury.[1] It is a water-soluble analog of

dimercaprol (BAL) and is employed as a diagnostic tool to mobilize mercury from tissues,

thereby increasing its urinary excretion.[2][3] This document provides detailed application notes

and protocols for the use of DMPS in estimating mercury body burden, based on findings from

various scientific studies. It is intended for use by researchers, scientists, and drug

development professionals.

Mechanism of Action

DMPS is a hydrophilic compound that is primarily eliminated through the kidneys, with

approximately 80% of a dose excreted within 24 hours.[2] It does not cross the blood-brain

barrier and has not been found to redistribute inorganic mercury to the brain.[2] DMPS binds to

mercury and other heavy metals, forming a stable, water-soluble complex that is then excreted

in the urine.[1] This mobilization of mercury from body stores allows for an estimation of the

total body burden.
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Experimental Protocols
The DMPS challenge test, also known as a provoked urine test, involves the administration of

DMPS followed by the collection of urine to measure the amount of mobilized mercury.[4] There

is no single, universally standardized protocol; however, the following methodologies have

been utilized in clinical and research settings.

Oral DMPS Challenge Protocol
This protocol is often used for its convenience and non-invasive nature.

Patient Preparation:

Patients should be on an empty stomach before DMPS administration to avoid the chelation

of dietary minerals.[1]

It is recommended to discontinue supplements containing minerals like zinc and copper on

the day of the test.[2]

A baseline morning urine sample should be collected before DMPS intake to establish pre-

provocation mercury levels.[1]

DMPS Administration:

Dosage: A common oral dose for adults is 10 mg of DMPS per kg of body weight, with typical

doses ranging from 200 mg to 400 mg.[2] Another cited dosage is a single oral

administration of 300 mg of DMPS.[5][6]

Administration: The DMPS capsule is ingested with a glass of water.

Urine Collection:

Collection Period: Urine is collected for a specified period following DMPS administration.

Common collection times are 2-3 hours, 6 hours, or 24 hours.[1][7] Peak excretion of the

DMPS-mercury complex typically occurs between 2 and 3 hours after ingestion.[1] A

significant portion (62%) of the mobilized mercury is excreted within the first six hours.[5]
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Sample Handling: Urine samples should be collected in acid-washed or heavy-metal-free

containers and refrigerated during and after collection.[3]

Intravenous (IV) DMPS Challenge Protocol
Intravenous administration of DMPS is also utilized and may result in a more potent chelation

effect compared to oral administration.[8]

Patient Preparation:

Similar to the oral protocol, patients should have an empty stomach.

Baseline urine and blood pressure should be recorded before the infusion.[2]

DMPS Administration:

Dosage: A typical IV dose is 3 mg of DMPS per kg of body weight.[2]

Administration: The DMPS solution is added to 100ml of 0.9% sodium chloride and infused

over approximately 15 minutes.[2]

Urine Collection:

Collection Period: The peak excretion time after IV DMPS is between 1 and 2 hours.[2] Urine

is typically collected for 1 to 2 hours post-infusion.[2]

Sample Handling: The same handling procedures as the oral protocol should be followed.

Data Presentation
The following tables summarize quantitative data from studies on urinary mercury excretion

following DMPS administration.

Table 1: Urinary Mercury Excretion in Different Populations After Oral DMPS Administration
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Populatio
n Studied

DMPS
Dose

Urine
Collectio
n Period

Baseline
Urinary
Mercury
(µ g/48h )

Post-
DMPS
Urinary
Mercury
(µ g/48h )

Fold
Increase

Referenc
e

Chloralkali

Industry

Workers

(n=43)

Two doses,

24h

interval

48 hours
Not

specified
1513

Not

specified
[9]

Dentists

(n=12)

Two doses,

24h

interval

48 hours
Not

specified
132.6

Not

specified
[9]

Non-

Exposed

Individuals

(n=20)

Two doses,

24h

interval

48 hours
Not

specified
3.78

Not

specified
[9]

Dental

Technician

s (n=10)

300 mg
Not

specified

Not

specified

88x

baseline
88 [7]

Dentists

(n=5)
300 mg

Not

specified

Not

specified

49x

baseline
49 [7]

Non-Dental

Personnel

(n=13)

300 mg
Not

specified

Not

specified

35x

baseline
35 [7]

Former

Chloro-

alkali

Workers

(n=7)

300 mg 24 hours
Not

specified

7.6x

baseline
7.6 [5]

Subjects

with and

without

amalgam

300 mg 24 hours Not

specified

6-7x

baseline

6-7 [6]
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fillings

(n=29)

Table 2: Estimated Kidney Mercury Burden and Mobilization by DMPS

Population

Estimated
Kidney
Mercury
Burden (ng/g)

Percentage of
Kidney
Mercury
Mobilized by
Two DMPS
Doses

Route of
Administration

Reference

Controls 61 17-20% Oral [9]

Controls 61 25-30% Intramuscular [9]

Dentists 2800 17-20% Oral [9]

Dentists 2800 25-30% Intramuscular [9]

Industrial

Workers
28000 17-20% Oral [9]

Industrial

Workers
28000 25-30% Intramuscular [9]

Table 3: Effects of DMPS on Mercury Levels in Animal Studies (Rats)

DMPS Dose
(ip)

Tissue Analyte
% Change
from Pre-
chelation

Reference

100 mg/kg Kidney
Inorganic

Mercury (Hg2+)
-38% [10]

100 mg/kg Kidney
Methylmercury

(CH3Hg+)
-59% [10]

100 mg/kg Brain Total Mercury Slight Increase [10]
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Visualizations
Diagram 1: Experimental Workflow of a DMPS Challenge Test
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Caption: Workflow for a DMPS challenge test.

Diagram 2: Logical Relationship in DMPS-Mediated Mercury Mobilization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.worldhealthlaboratories.com/dmps-test-explained-a-powerful-method-for-heavy-metal-detoxification/
https://biomedres.us/fulltexts/BJSTR.MS.ID.004918.php
https://clinicaltrials.gov/study/NCT01059474
https://pubmed.ncbi.nlm.nih.gov/24113861/
https://pubmed.ncbi.nlm.nih.gov/24113861/
https://pubmed.ncbi.nlm.nih.gov/8199685/
https://pubmed.ncbi.nlm.nih.gov/8199685/
https://pubmed.ncbi.nlm.nih.gov/8199685/
https://pubmed.ncbi.nlm.nih.gov/1554403/
https://pubmed.ncbi.nlm.nih.gov/1554403/
https://pubmed.ncbi.nlm.nih.gov/9703487/
https://pubmed.ncbi.nlm.nih.gov/9703487/
https://scispace.com/pdf/comparison-of-chelating-agents-dmps-dmsa-and-edta-for-the-4t1mqersmv.pdf
https://pubmed.ncbi.nlm.nih.gov/10967843/
https://pubmed.ncbi.nlm.nih.gov/10967843/
https://academic.oup.com/toxsci/article/61/2/224/1697215
https://www.benchchem.com/product/b1199679#use-of-dmps-in-assessing-body-burden-of-mercury
https://www.benchchem.com/product/b1199679#use-of-dmps-in-assessing-body-burden-of-mercury
https://www.benchchem.com/product/b1199679#use-of-dmps-in-assessing-body-burden-of-mercury
https://www.benchchem.com/product/b1199679#use-of-dmps-in-assessing-body-burden-of-mercury
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199679?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

